Cas no 1541751-43-2 (1-(2-fluoro-5-nitrophenyl)cyclopentylmethanamine)

• Product Name: 1-(2-fluoro-5-nitrophenyl)cyclopentylmethanamine
• CAS No: 1541751-43-2
• MF: C₁₂H₁₅FN₂O₂
• MW: 238.258106470108
• CID: 5906808
• PubChem ID: 83412147
• Update Time: 2025-05-23

1-(2-fluoro-5-nitrophenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-5-nitrophenyl)cyclopentylmethanamine
• EN300-1778772
• [1-(2-fluoro-5-nitrophenyl)cyclopentyl]methanamine
• 1541751-43-2

• Inchi： 1S/C12H15FN2O2/c13-11-4-3-9(15(16)17)7-10(11)12(8-14)5-1-2-6-12/h3-4,7H,1-2,5-6,8,14H2
• InChI Key： ARIOQPXCYZBTDQ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1(CN)CCCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.11175589g/mol
• Monoisotopic Mass: 238.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(2-fluoro-5-nitrophenyl)cyclopentylmethanamine

1-(2-Fluoro-5-Nitrophenyl)Cyclopentylmethanamine: A Comprehensive Overview

1-(2-Fluoro-5-Nitrophenyl)Cyclopentylmethanamine (CAS No. 1541751-43-2) is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopentane ring with a substituted phenyl group and an amine functional group. The presence of both fluorine and nitro groups on the aromatic ring introduces interesting electronic properties, making this compound a valuable subject for research in drug discovery and materials science.

The synthesis of 1-(2-Fluoro-5-Nitrophenyl)Cyclopentylmethanamine involves a series of carefully designed reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and amine formation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of 1-(2-Fluoro-5-Nitrophenyl)Cyclopentylmethanamine lies in its potential as a lead compound in drug development. The fluorine atom at the 2-position of the phenyl ring enhances the compound's lipophilicity, which is crucial for crossing biological membranes. Additionally, the nitro group at the 5-position contributes to the compound's redox properties, making it a candidate for anti-cancer drug design. Recent studies have demonstrated that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as a targeted therapy agent.

Another area where 1-(2-Fluoro-5-Nitrophenyl)Cyclopentylmethanamine has shown promise is in materials science. Its rigid cyclopentane structure and electron-withdrawing groups make it an ideal candidate for use in organic electronics. Researchers have investigated its ability to act as a charge transport material in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Preliminary results indicate that this compound can significantly improve device performance by enhancing charge carrier mobility.

In terms of chemical stability, 1-(2-Fluoro-5-Nitrophenyl)Cyclopentylmethanamine demonstrates remarkable resilience under various conditions. Its resistance to thermal degradation and oxidative stress makes it suitable for applications in harsh environments. Recent studies have also explored its photochemical properties, revealing that it can undergo reversible photo-induced structural changes, which could be harnessed for applications in photoresponsive materials.

The environmental impact of 1-(2-Fluoro-5-Nitrophenyl)Cyclopentylmethanamine has been a topic of recent research interest. Scientists have evaluated its biodegradability and toxicity to aquatic organisms, with findings indicating that it poses minimal risk to ecosystems when used responsibly. This information is critical for ensuring sustainable practices in its production and application.

In conclusion, 1-(2-Fluoro-5-Nitrophenyl)Cyclopentylmethanamine (CAS No. 1541751-43-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and beyond.